4-(Benzyloxy)-3-chloro-5-methoxybenzaldehyde

• IUPAC Name: 3-chloro-5-methoxy-4-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C15H13ClO3/c1-18-14-8-12(9-17)7-13(16)15(14)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key: WEMFQFIVISYIOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)Cl)OCC2=CC=CC=C2
• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol

Description

4-(Benzyloxy)-3-chloro-5-methoxybenzaldehyde (4-BCMBA) is a synthetic compound that has been used in various scientific research applications. It is a benzaldehyde derivative with a unique chemical structure that has been used for a wide range of applications, including synthesizing drug candidates, studying biochemical and physiological effects, and for laboratory experiments. 4-BCMBA has been studied for its potential to be used as a drug candidate, as well as its potential to be used in other medical applications.

Scientific Research Applications

Colloidal Molecules and Dendrimers

Among colloidal polymeric molecules, dendrimers stand out due to their distinct geometry and regulated repeating units. . Researchers continue to explore dendrimers for drug delivery, imaging, and nanotechnology applications.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5-Chlorovanillin (60 g., 0.32 m.), 46.8 g. of potassium carbonate (0.34 m.), 1.9 g. of sodium iodide in 1.4 l. of ethanol and 46.8 g. (0.37 m.) of benzyl chloride in 200 ml. of ethanol are reacted to give 4-benzyloxy-5-chloro-3-methoxybenzaldehyde as an orange liquid which is employed for conversion of the epoxide without purification.

Synthesis routes and methods III

Procedure details

To a stirring solution of 3-chloro-4-hydroxy-5-methoxybenzaldehyde (599 mg, 3.21 mmol) in DMF (5 mL) under nitrogen was added Cs2CO3 (1.10 g, 3.38 mmol) followed by benzyl chloride (0.40 mL, 3.48 mmol) and the mixture heated at reflux for 1 h. After allowing the mixture to cool to ambient temperature the reaction was quenched by the addition of aqueous NaOH (2N, 30 mL) and the mixture concentrated under vacuum. The residue was then partitioned between NaOH (2N, 30 mL) and EtOAc (50 mL) and the layers separated. The aqueous layer was then re-extracted with EtOAc (50 mL), the layers separated and the combined organic layer washed with brine and then concentrated under vacuum. Purification by SPE (silica, 20 g cartridge) eluting with cyclohexane:EtOAc (gradient 50:1 to 10:1) afforded the title compound (632 mg).